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Compound of Interest

Compound Name: 2-Isobutylthiazole

Cat. No.: B093282

Technical Support Center: 2-Isobutylthiazole Safety

This guide provides essential safety information, handling procedures, and emergency
protocols for 2-Isobutylthiazole, tailored for research and development professionals.

Chemical and Physical Properties

A summary of the key quantitative data for 2-Isobutylthiazole is presented below.

Property Value

Chemical Formula C7H11NS[1][2]

CAS Number 18640-74-9[1][3]

Molecular Weight 141.23 g/mol [2]

Appearance Colorless to pale yellow liquid[3][4][5][6]

. Strong, green, earthy, resembling tomato
leaves[3][4][5][7]

Boiling Point 180 °C (lit.)[2][7][8]

Density 0.995 g/mL at 25 °C (lit.)[7][8]

Flash Point 58 °C (136.4 °F) - closed cup[8]

Refractive Index n20/D 1.495 (lit.)[7][8]
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Experimental Workflow: Chemical Spill Response

The following diagram outlines the logical workflow for responding to a laboratory spill of 2-
Isobutylthiazole. Adherence to this protocol is critical for ensuring personnel safety and

minimizing environmental contamination.
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Workflow for 2-l1sobutylthiazole Spill Response

Spill Detected

Evacuate Immediate Area
Alert Others

Assess Spill Size
(Minor or Major?)

Minor Major

Minor Spill Pratdcol

Major Spill:
Contact Emergency Services &
Follow Site Emergency Plan

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator if needed)

Contain Spill with
Inert Absorbent Material
(e.g., sand, earth)

Collect Absorbed Material
in a Sealed Container

Clean & Decontaminate
the Spill Area

Dispose of Waste via
Approved Procedures

Click to download full resolution via product page

Workflow for 2-Isobutylthiazole Spill Response
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Frequently Asked Questions (FAQs) &
Troubleshooting

This section addresses specific issues and questions that may arise during the handling and
use of 2-Isobutylthiazole in a laboratory setting.

Q1: What are the primary hazards associated with 2-lsobutylthiazole?
Al: 2-Isobutylthiazole is classified as a hazardous substance with the following primary risks:

o Flammable Liquid: It is a Category 3 flammable liquid and vapor.[8][9][10][11] Keep it away
from heat, sparks, open flames, and other ignition sources.[11][12]

e Health Hazards:

o

Harmful if swallowed (Acute Oral Toxicity, Category 4).[10][12][13]

[¢]

Causes skin irritation (Skin Irritation, Category 2).[1][9][11][12][13]

[¢]

Causes serious eye irritation (Eye Irritation, Category 2/2A).[1][9][11][12][13]

o

May cause respiratory irritation (Specific Target Organ Toxicity - Single Exposure,
Category 3).[9][10][11][12]

Q2: What Personal Protective Equipment (PPE) is mandatory when handling this chemical?
A2: To ensure safety, the following PPE must be worn:
o Eye/Face Protection: Safety goggles or a face shield are required.[1][3][14]

e Hand Protection: Use chemical-resistant gloves.[1][3] Always inspect gloves before use and
dispose of contaminated gloves properly.[9][14]

o Skin and Body Protection: Wear a lab coat or other suitable protective clothing.[1][3] For
larger-scale operations, impervious or flame-retardant antistatic clothing may be necessary.
[14]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b093282?utm_src=pdf-body
https://www.benchchem.com/product/b093282?utm_src=pdf-body
https://www.benchchem.com/product/b093282?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/product/aldrich/w313408
https://www.capotchem.cn/doc/msds_18640-74-9.do
https://www.fishersci.com/store/msds?partNumber=AAA1375906&productDescription=2-ISOBUTYLTHIAZOLE+5G&vendorId=VN00024248&countryCode=US&language=en
https://prod.adv-bio.com/sds-us/4068sdsUS.pdf
https://prod.adv-bio.com/sds-us/4068sdsUS.pdf
https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=10177182&lang=EN
https://www.fishersci.com/store/msds?partNumber=AAA1375906&productDescription=2-ISOBUTYLTHIAZOLE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=10177182&lang=EN
https://www.echemi.com/sds/2-isobutylthiazole-pd180521127089.html
https://www.chemicalbull.com/images/product/MSDS-1758923217.pdf
https://www.capotchem.cn/doc/msds_18640-74-9.do
https://prod.adv-bio.com/sds-us/4068sdsUS.pdf
https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=10177182&lang=EN
https://www.echemi.com/sds/2-isobutylthiazole-pd180521127089.html
https://www.chemicalbull.com/images/product/MSDS-1758923217.pdf
https://www.capotchem.cn/doc/msds_18640-74-9.do
https://prod.adv-bio.com/sds-us/4068sdsUS.pdf
https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=10177182&lang=EN
https://www.echemi.com/sds/2-isobutylthiazole-pd180521127089.html
https://www.capotchem.cn/doc/msds_18640-74-9.do
https://www.fishersci.com/store/msds?partNumber=AAA1375906&productDescription=2-ISOBUTYLTHIAZOLE+5G&vendorId=VN00024248&countryCode=US&language=en
https://prod.adv-bio.com/sds-us/4068sdsUS.pdf
https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=10177182&lang=EN
https://www.chemicalbull.com/images/product/MSDS-1758923217.pdf
https://www.chemicalbull.com/products/2-isobutyl-thiazole
https://www.aurochemicals.com/wp-content/uploads/2021/06/2-ISOBUTYLTHIAZOLE-5-in-PG-Natural-SDS-1.pdf
https://www.chemicalbull.com/images/product/MSDS-1758923217.pdf
https://www.chemicalbull.com/products/2-isobutyl-thiazole
https://www.capotchem.cn/doc/msds_18640-74-9.do
https://www.aurochemicals.com/wp-content/uploads/2021/06/2-ISOBUTYLTHIAZOLE-5-in-PG-Natural-SDS-1.pdf
https://www.chemicalbull.com/images/product/MSDS-1758923217.pdf
https://www.chemicalbull.com/products/2-isobutyl-thiazole
https://www.aurochemicals.com/wp-content/uploads/2021/06/2-ISOBUTYLTHIAZOLE-5-in-PG-Natural-SDS-1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093282?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

o Respiratory Protection: Handle in a well-ventilated area or under a chemical fume hood.[1][3]
If ventilation is inadequate, a NIOSH-approved respirator with an organic vapor cartridge is
required.[1][9][12]

Q3: What are the correct first aid procedures for exposure to 2-Isobutylthiazole?

A3: Immediate action is crucial in case of exposure. Follow these detailed first aid measures:

o Eye Contact: Immediately rinse the eyes cautiously with plenty of water for at least 15
minutes, also under the eyelids.[1][9][12][13][14] If contact lenses are worn, remove them if it
is easy to do so and continue rinsing.[1][9][12][13] Seek medical attention if irritation persists.
[1][12][14]

o Skin Contact: Take off immediately all contaminated clothing.[12][14] Wash the affected skin
area with plenty of soap and water.[1][9] If skin irritation occurs, get medical help.[1][13]

« Inhalation: Move the person to fresh air and keep them comfortable for breathing.[1][9][12]
[13] If you feel unwell or if breathing is difficult, call a poison center or doctor.[12][13]

 Ingestion: Rinse the mouth thoroughly with water.[1][9][13] Do NOT induce vomiting.[1][14]
Never give anything by mouth to an unconscious person.[9][13][14] Call a physician or
Poison Control Center immediately.[13][14]

Q4: How should 2-Isobutylthiazole be stored in the laboratory?

A4: Proper storage is essential to maintain chemical stability and prevent hazardous situations.

e General Conditions: Store in a cool, dry, and well-ventilated area.[1][2][3]

o Container: Keep the container tightly closed when not in use.[1][2][3] If a container has been
opened, it must be carefully resealed and kept upright to prevent leakage.[2][14][15]

e Incompatibilities: Store away from strong oxidizing agents, acid chlorides, acid anhydrides,
and reducing agents.[1][14]

« Ignition Sources: Keep away from heat, sparks, open flames, hot surfaces, and other
potential ignition sources.[3][11][12][15] No smoking is permitted in the storage area.[11][12]
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[15]
Q5: What is the protocol for cleaning up a small spill of 2-lsobutylthiazole?
A5: For a small, manageable spill, follow these steps:
o Ensure adequate ventilation and wear the appropriate PPE (see Q2).[1][9]
e Remove all sources of ignition from the area.[13][15]

o Contain the spill using a non-combustible, inert absorbent material such as sand, earth, or
diatomaceous earth.[1][15]

o Carefully collect the absorbed material and place it into a suitable, closed, and properly
labeled container for hazardous waste disposal.[1][9][13]

e Prevent the spill from entering drains or waterways.[1][9]
Q6: What type of fire extinguisher should be used for a 2-Isobutylthiazole fire?

A6: Use dry chemical, carbon dioxide (COz), alcohol-resistant foam, or a water spray to
extinguish the fire.[1][9][13] Be aware that under fire conditions, it can emit toxic fumes of
carbon oxides, nitrogen oxides, and sulfur oxides.[1] Firefighters must wear self-contained
breathing apparatus (SCBA) and full protective clothing.[1]

Q7: How should waste 2-Isobutylthiazole be disposed of?

A7: Dispose of the chemical and its container at an approved waste disposal facility.[13][14][16]
Disposal must be in accordance with all applicable local, regional, and national laws and
regulations.[13] Do not allow the product to enter drains or the environment.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe laboratory handling and storage procedures for 2-
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procedures-for-2-isobutylthiazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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